N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C21H24N2O5/c1-14-5-4-6-17(9-14)28-13-20(24)22-15-10-21(25)23(12-15)16-7-8-18(26-2)19(11-16)27-3/h4-9,11,15H,10,12-13H2,1-3H3,(H,22,24)
• InChI Key: HFQJAZIBILTNTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2CC(=O)N(C2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• CAS No.: 900997-18-4

Description

N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(m-tolyloxy)acetamide is a useful research compound. Its molecular formula is C21H24N2O5 and its molecular weight is 384.432. The purity is usually 95%.
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Scientific Research Applications

Synthetic Organic Chemistry Applications

One notable application in synthetic organic chemistry involves the use of related compounds in the synthesis of complex molecular structures. For instance, the Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides, which include structurally similar compounds, leads to the formation of tetrahydroindol-2-one and erythrinane derivatives. This method has been applied to the formal synthesis of naturally occurring Erythrina alkaloids, demonstrating the compound's utility in complex organic synthesis and the development of new synthetic methodologies (Shiho Chikaoka et al., 2003).

Pharmacological Research

In pharmacological research, compounds with structural similarities have been studied for their potential cognitive-enhancing properties. The biotransformation and metabolite identification of such compounds in human urine reveal extensive metabolism, which is crucial for understanding their pharmacokinetics and potential therapeutic applications (Y. Fujimaki et al., 1990).

Materials Science

In the realm of materials science, compounds structurally related to N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(m-tolyloxy)acetamide have been explored for their potential in creating advanced materials. For example, the development of a thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator for the preparation of PMMA hybrid networks demonstrates the utility of such compounds in initiating polymerization, enhancing material properties like thermal stability, and contributing to the development of robust polymer/filler networks (Gonul S. Batibay et al., 2020).